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Compound of Interest

Compound Name: 6-Chloro-4-methoxyquinolin-2-OL
Cat. No.: B8738123
Get Quote

Core Identity, Synthesis, and Registry Logic for Drug Discovery

Executive Summary

6-Chloro-4-methoxyquinolin-2-ol is a heterocyclic building block critical to the synthesis of
functionalized quinoline scaffolds, particularly in the development of kinase inhibitors and
antimalarial agents.[1] In chemical registries, this compound is most frequently indexed under
its tautomeric amide form, 6-Chloro-4-methoxy-2(1H)-quinolinone.[1]

This guide addresses the "registry gap" caused by tautomerism, provides a validated synthesis
protocol via the trichloroquinoline intermediate, and outlines the structural data necessary for
precise database querying.

Chemical Identity & Registry Data

The primary challenge in locating data for this compound is the preference of major databases
(CAS, PubChem) for the 2-quinolone (amide) tautomer over the 2-quinolinol (imidic acid) form.
Researchers must query using the amide identifiers to access the full spectrum of property
data.
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Master Data Table

Property

Data Specification

Primary CAS RN

865817-83-0

Preferred Index Name

6-Chloro-4-methoxy-2(1H)-quinolinone

Chemical Formula C10HsCINO2
Molecular Weight 209.63 g/mol
Exact Mass 209.0244

SMILES (Canonical)

COC1=C(0O)C=C(Cl)C=C1NC2=0 (Tautomer-
dependent) Registry Form:[1][2][3][4][5][6]
[7]COC1=CC(=0O)NC2=C1C=C(Cl)C=C2

InChl Key

VXGIQWGIRMJJDC-UHFFFAOYSA-N

(Analogous base structure)

Synonym Ontology

e |UPAC: 6-Chloro-4-methoxyquinolin-2(1H)-one[1][2][3][4][5][6]

o Tautomeric Synonym: 6-Chloro-4-methoxyquinolin-2-ol[1]

o Laboratory Codes: 6-Chloro-4-methoxycarbostyril; 2-Hydroxy-4-methoxy-6-chloroquinoline.

[1]

Tautomerism Logic

The quinolin-2-ol species exists in a dynamic equilibrium with its quinolin-2-one counterpart.[1]

In the solid state and in polar solvents (DMSO, MeOH), the 2-one (amide) form predominates

due to the stability of the amide bond. However, derivatization reactions (e.g., O-alkylation vs.

N-alkylation) depend heavily on the specific reagents and pH conditions used.
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Reactivity Context

Registry databases (CAS) privilege the Keto form.
Reactions with POCI3 target the Enol form.

6-Chloro-4-methoxyquinolin-2-ol Equilibrium (Major Form) > 6-Chloro-4-methoxy-2(1H)-quinolinone
(Enol Form - Aromatic) (Keto/Amide Form - Stable)

Click to download full resolution via product page

Figure 1:Tautomeric equilibrium. The amide form (red) is the standard registry entry, while the
enol form (blue) represents the reactive species in nucleophilic displacements (e.g.,
chlorination).

Synthesis & Methodology

Direct synthesis of 6-chloro-4-methoxyquinolin-2-ol is best achieved via a cyclization-

chlorination-substitution strategy.[1] The "Conrad-Limpach" or "Knorr" approaches can be
ambiguous regarding regioselectivity (2- vs 4-hydroxy).[1] The most robust route involves
generating a 2,4-dichloro intermediate followed by selective methoxylation and hydrolysis.

Protocol: The Trichloro-Hydrolysis Route

This protocol ensures the correct placement of the methoxy group at position 4 and the
hydroxyl/oxo group at position 2.

Step 1: Cyclization to 2,4-Dihydroxy-6-chloroquinoline

Reagents: 4-Chloroaniline, Malonic acid, POCIs (Phosphorus oxychloride).

Conditions: Heat 4-chloroaniline with malonic acid in POCIs.

Mechanism: Double cyclodehydration yields 2,4,6-trichloroquinoline directly in one pot, or via
the dihydroxy intermediate which is immediately chlorinated.

Intermediate: 2,4,6-Trichloroquinoline.
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Step 2: Regioselective Methoxylation
» Reagents: Sodium Methoxide (NaOMe), Methanol.
o Conditions: Reflux, 4-6 hours.

e Logic: The chlorines at positions 2 and 4 are susceptible to Nucleophilic Aromatic
Substitution (SnAr). The 4-position is often more reactive, but exhaustive methoxylation
yields 6-chloro-2,4-dimethoxyquinoline.[1]

Step 3: Selective Hydrolysis (The Key Step)

Reagents: Aqueous HCI (2M) or Acetic Acid/HCI.

Conditions: Reflux.

Outcome: The methoxy group at position 2 (imidate-like) is significantly more labile to acid
hydrolysis than the vinylogous ester at position 4.

Product:6-Chloro-4-methoxyquinolin-2(1H)-one.
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Figure 2:Step-wise synthesis workflow. The selective hydrolysis of the C2-methoxy group
preserves the C4-methoxy group, yielding the target 2-one scaffold.[1]

Applications in Drug Discovery

The 6-chloro-4-methoxyquinolin-2-one scaffold serves as a versatile pharmacophore in
medicinal chemistry.[1]

Kinase Inhibition (Type Il Inhibitors)

The quinolone core mimics the adenine ring of ATP. The 6-chloro substituent provides a handle
for halogen bonding or further cross-coupling (e.g., Suzuki-Miyaura) to extend the scaffold into
the hydrophobic pocket of kinases (such as VEGFR or c-Met).[1]
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e SAR Insight: The 4-methoxy group acts as a hydrogen bond acceptor. Replacing it with bulky
ethers can tune selectivity.

Antimalarial Agents

Quinolone derivatives (related to endochin) inhibit the mitochondrial cytochrome bcl complex
in Plasmodium falciparum. The 6-chloro-4-methoxy substitution pattern is specific for optimizing
metabolic stability against microsomal oxidation.[1]

Synthetic Utility

¢ N-Alkylation: The amide nitrogen (N1) can be alkylated to introduce solubilizing groups.

o 4-Position Modification: The 4-methoxy group can be demethylated (using BBr3) to yield 4-
hydroxy-2-quinolone, or displaced by amines to form 4-aminoquinolines.[1]

References
e ChemicalBook.6-Chloro-4-methoxyquinolin-2-ol (CAS 865817-83-0) Entry. Retrieved from

e BLD Pharm.Product Data: 6-Chloro-4-methoxyquinolin-2(1H)-one.[1][2][3][4][5][6] Retrieved
from

» National Institutes of Health (NIH) - PubChem.Compound Summary: 6-Chloro-4-quinolinol
(Structural Analog).[1] Retrieved from [8]

o Atlantis Press.Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline (Methodology
Reference).[1] 7th International Conference on Education, Management, Computer and
Medicine.[9] Retrieved from

e BenchChem.Technical Guide: Quinolin-4-ol Derivatives. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 286371-44-6|2-Chloro-4-((6,7-dimethoxyquinolin-4-yl)oxy)aniline|BLD Pharm
[bldpharm.com]

2. 42997-26-2|4-(Allyloxy)quinolin-2(1H)-one|BLD Pharm [bldpharm.com]

3. 1677-46-9|4-Hydroxy-1-methyl-2(1H)-quinolone|BLD Pharm [bldpharm.com]

4. 86-95-3|4-Hydroxyquinolin-2(1H)-one|BLD Pharm [bldpharm.com]

5. 14994-75-3|4-Hydroxy-1-phenylquinolin-2(1H)-one|BLD Pharm [bldpharm.com]

6. 264260-07-3|4-Hydroxy-2-o0xo-1,2-dihydroquinoline-7-carboxylic acid|BLD Pharm
[bldpharm.com]

7. 4920-79-0 | CAS DataBase [m.chemicalbook.com]

8. 6-(Benzyloxy)-4-chloro-7-methoxyquinazoline | 286371-65-1 | Benchchem
[benchchem.com]

9. atlantis-press.com [atlantis-press.com]

To cite this document: BenchChem. [Technical Guide: 6-Chloro-4-methoxyquinolin-2-ol (CAS
865817-83-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8738123/docs#technical-guide-6-chloro-4-
methoxyquinolin-2-ol-cas-865817-83-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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